Cas no 91041-19-9 (2-Thiophenecarboxylicacid, 3-(2-chloro-6-nitrophenoxy)-, methyl ester)

2-Thiophenecarboxylicacid, 3-(2-chloro-6-nitrophenoxy)-, methyl ester structure
91041-19-9 structure
Product Name:2-Thiophenecarboxylicacid, 3-(2-chloro-6-nitrophenoxy)-, methyl ester
CAS No:91041-19-9
MF:C12H8ClNO5S
MW:313.713621139526
CID:805046
PubChem ID:2765311
Update Time:2025-04-19

2-Thiophenecarboxylicacid, 3-(2-chloro-6-nitrophenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylicacid, 3-(2-chloro-6-nitrophenoxy)-, methyl ester
    • METHYL 3-(2-CHLORO-6-NITROPHENOXY)-2-THIOPHENECARBOXYLATE
    • methyl 3-(2-chloro-6-nitrophenoxy)thiophene-2-carboxylate
    • HMS2649D24
    • DTXSID20377549
    • METHYL3-(2-CHLORO-6-NITROPHENOXY)-2-THIOPHENECARBOXYLATE
    • 10H-601S
    • AKOS005074772
    • SMR000333770
    • methyl3-(2-chloro-6-nitrophenoxy)thiophene-2-carboxylate
    • CHEMBL1455154
    • 91041-19-9
    • MLS000692102
    • Inchi: 1S/C12H8ClNO5S/c1-18-12(15)11-9(5-6-20-11)19-10-7(13)3-2-4-8(10)14(16)17/h2-6H,1H3
    • InChI Key: TVRAOCOTRWEDTP-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1OC1C=CSC=1C(=O)OC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 312.98100
  • Monoisotopic Mass: 312.9811712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • Melting Point: 112-114°C
  • PSA: 109.59000
  • LogP: 4.41180

2-Thiophenecarboxylicacid, 3-(2-chloro-6-nitrophenoxy)-, methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1649327-1mg
Methyl 3-(2-chloro-6-nitrophenoxy)thiophene-2-carboxylate
91041-19-9 98%
1mg
¥357.00 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1649327-2mg
Methyl 3-(2-chloro-6-nitrophenoxy)thiophene-2-carboxylate
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2mg
¥413.00 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1649327-5mg
Methyl 3-(2-chloro-6-nitrophenoxy)thiophene-2-carboxylate
91041-19-9 98%
5mg
¥441.00 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1649327-10mg
Methyl 3-(2-chloro-6-nitrophenoxy)thiophene-2-carboxylate
91041-19-9 98%
10mg
¥630.00 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1649327-20mg
Methyl 3-(2-chloro-6-nitrophenoxy)thiophene-2-carboxylate
91041-19-9 98%
20mg
¥931.00 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1649327-25mg
Methyl 3-(2-chloro-6-nitrophenoxy)thiophene-2-carboxylate
91041-19-9 98%
25mg
¥945.00 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1649327-50mg
Methyl 3-(2-chloro-6-nitrophenoxy)thiophene-2-carboxylate
91041-19-9 98%
50mg
¥1022.00 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1649327-100mg
Methyl 3-(2-chloro-6-nitrophenoxy)thiophene-2-carboxylate
91041-19-9 98%
100mg
¥1463.00 2024-04-25

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